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Compound of Interest

Compound Name: Ethyl mandelate

Cat. No.: B077039 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethyl Mandelate

For professionals engaged in research, scientific analysis, and drug development, a

comprehensive understanding of the safety and handling protocols for chemical reagents is

paramount. This guide provides a detailed overview of the safety considerations, handling

precautions, and emergency procedures for ethyl mandelate (CAS: 774-40-3).

Chemical and Physical Properties
Ethyl mandelate is the ethyl ester of mandelic acid.[1] Its physical and chemical properties are

crucial for understanding its behavior under various laboratory conditions. Due to its specific

melting range, the product may be a solid, liquid, a solidified melt, or a supercooled melt.[2]
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Property Value Source(s)

CAS Number 774-40-3 [2][3][4]

Molecular Formula C₁₀H₁₂O₃ [1][4][5]

Molecular Weight 180.20 g/mol [1][2]

Synonyms
Ethyl α-hydroxyphenylacetate,

Mandelic acid ethyl ester
[2][3][6]

Appearance

Colorless to light yellow liquid;

Colorless to white solid or

semi-solid

[3][7][8]

Melting Point 24-27 °C [2][7]

Boiling Point
253-255 °C (lit.); 133 °C / 13

mmHg (lit.)
[3][9][10]

Density
1.13 g/cm³ at 20 °C; 1.115

g/mL at 25 °C
[2][3][10]

Flash Point
93 °C (199.4 °F); > 110 °C (>

230 °F)
[2][11]

Vapor Pressure 0.00026 mmHg [1][8]

Refractive Index n25/589 1.5136 [2]

Storage Temperature 2-30°C; Store below +30°C [2][9]

Hazard Identification and Toxicology
Ethyl mandelate is classified as hazardous, primarily due to its potential to cause serious eye

irritation.[11]

2.1 GHS Classification
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Pictogram GHS07 (Exclamation mark)[2][7]

Signal Word Warning[2][7][11]

Hazard Statements

H319: Causes serious eye irritation.[2][6]

[11]H318: Causes serious eye damage.[1]H315:

Causes skin irritation.[5]

Precautionary Statements

P264: Wash skin thoroughly after handling.[4]

[6]P280: Wear protective gloves/eye

protection/face protection.[3][4]

[6]P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3][4][6]P337+P313: If eye

irritation persists: Get medical advice/attention.

[3][4][6]

2.2 Toxicological Summary

The toxicological properties of ethyl mandelate have not been fully investigated.[11][12] The

primary known hazard is severe eye irritation.[1][8] Available data is summarized below.
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Toxicological Endpoint Finding Source(s)

Acute Toxicity No data available [4]

Skin Corrosion/Irritation

Causes skin irritation; some

sources report no data

available

[4][5]

Serious Eye Damage/Irritation

Category 2; Causes serious

eye irritation; described as a

severe eye irritant

[1][4][8][11]

Respiratory or Skin

Sensitization
No data available [4]

Germ Cell Mutagenicity No data available [4]

Carcinogenicity

No component is identified as

a probable, possible, or

confirmed human carcinogen

by IARC

[12]

Reproductive Toxicity No data available [12]

STOT-Single Exposure May cause respiratory irritation [12]

STOT-Repeated Exposure No data available [4][12]

Aspiration Hazard No data available [4][12]

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize risk.

3.1 Precautions for Safe Handling

Avoid Contact: Prevent contact with skin and eyes.[12] Do not get in eyes, on skin, or on

clothing.[4][11]

Ventilation: Use in an area with appropriate exhaust ventilation.[12]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[4][11]
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Ingestion/Inhalation: Avoid ingestion and inhalation.[4][11]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4.[3][4]

Preparation

Chemical Use

Post-Handling

Obtain Chemical

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Eye Protection)

Handle in a well-ventilated area
(e.g., fume hood)

Avoid generating aerosols or dust

Store in a tightly closed container
in a dry, cool place

Dispose of waste according
to regulations

Wash hands thoroughly
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Click to download full resolution via product page

Caption: General workflow for safely handling ethyl mandelate in a laboratory setting.

3.2 Conditions for Safe Storage

Container: Keep container tightly closed in a dry and well-ventilated place.[4][11][12]

Temperature: Store in a cool place, below 30°C (86°F).[9][12]

Storage Class: Classified as a Storage Class 10 Combustible Liquid.[2]

Incompatibilities: No specific incompatible materials are listed, but stability is noted as stable

under normal conditions.[4]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are critical for preventing exposure.

Engineering Controls: Handle in accordance with good industrial hygiene and safety

practice.[12] Ensure adequate ventilation, especially at places where dust or aerosols may

be formed.[12]

Personal Protective Equipment (PPE):
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Protection Type Specification Source(s)

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or OSHA's regulations in 29

CFR 1910.133.

[11][12]

Skin Protection

Handle with chemical

impermeable gloves (inspected

prior to use). Wear impervious

clothing.

[3][12]

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or P1 (EU EN

143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or

ABEK-P2 (EU EN 143)

respirator cartridges. Use

NIOSH/MSHA or EN 149

approved respirators if

exposure limits are exceeded

or irritation occurs.

[11][12]

First Aid and Emergency Procedures
Immediate and appropriate action is vital in the event of an exposure or emergency.

5.1 First Aid Measures

General Advice: Consult a physician and show them the safety data sheet.[12]

Inhalation: Move the person into fresh air.[12] If breathing is difficult, give oxygen.[5] If not

breathing, give artificial respiration and consult a doctor immediately.[4][5][12]

Skin Contact: Take off contaminated clothing immediately.[5] Wash off with soap and plenty

of water for at least 15 minutes.[4][11][12] If skin irritation persists, call a physician.[4][11]
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Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

including under the eyelids.[4][11][12] Remove contact lenses if present and easy to do, and

continue rinsing.[4][11] Seek immediate medical attention.[4][5]

Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water.[5][12] Never give anything by

mouth to an unconscious person.[5][12] Call a doctor or Poison Control Center immediately.

[5]

Exposure Event

Skin Contact? Eye Contact? Inhalation? Ingestion?

Wash with soap &
water for 15 min

 Yes

Rinse with water for 15 min
Remove contacts

 Yes

Move to fresh air
Provide artificial respiration if needed

 Yes

Rinse mouth
Do NOT induce vomiting

 Yes

Seek Medical Attention
(if symptoms persist or exposure is severe)

Click to download full resolution via product page

Caption: Decision-making flow for first aid response to ethyl mandelate exposure.

5.2 Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][12]

Hazardous Combustion Products: May include carbon dioxide and nitrogen oxides (NOx).

[12]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear for firefighting if necessary.[4][5][12]

5.3 Accidental Release Measures

Personal Precautions: Use personal protective equipment.[12] Ensure adequate ventilation.

[12] Evacuate personnel to safe areas and keep people away from and upwind of the spill.[3]

[12]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[3] Do not let

the product enter drains.[11][12]

Methods for Containment and Clean-up: Soak up with inert absorbent material.[11] Collect

spillage, sweep up, and shovel into suitable, closed containers for disposal.[11][12]
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Spill Detected

Evacuate and secure area
Notify personnel

Wear Full PPE
(respirator, gloves, goggles,

protective clothing)

Contain spill with
inert absorbent material
(e.g., sand, vermiculite)

Carefully collect absorbed material
into a sealed, labeled container

Decontaminate spill area

Dispose of waste through a
licensed disposal company

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to an ethyl mandelate spill.
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Experimental Protocols
The safety and toxicological data presented in this guide are derived from Safety Data Sheets

(SDS) and chemical databases.[1][4][5][12] These documents summarize the results of

toxicological testing but do not provide the detailed experimental protocols (e.g., specific animal

models, dosing regimens, analytical methods) used to generate the data. Such studies are

typically conducted under standardized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD), but the specific methodologies for ethyl
mandelate are proprietary and not publicly available in the cited sources.

Disposal Considerations
Chemical waste generators must determine if a discarded chemical is classified as hazardous

and must consult local, regional, and national regulations for complete and accurate

classification.[11]

Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[12] One

method is to burn in a chemical incinerator equipped with an afterburner and scrubber.[12]

Contaminated Packaging: Dispose of as unused product.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh324ab6d8?context=bbe
https://haz-map.com/Agents/12172
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2379045.htm
https://www.chembk.com/en/chem/ethyl%20mandelate
https://www.fishersci.com/store/msds?partNumber=AAA1741214&productDescription=%28%2B%2F-%29-ETHYL+MANDELATE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/msds_774-40-3.do
https://www.benchchem.com/product/b077039#ethyl-mandelate-safety-and-handling-precautions
https://www.benchchem.com/product/b077039#ethyl-mandelate-safety-and-handling-precautions
https://www.benchchem.com/product/b077039#ethyl-mandelate-safety-and-handling-precautions
https://www.benchchem.com/product/b077039#ethyl-mandelate-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

